Cas no 95333-13-4 (Benzofuran-4-carbaldehyde)

Benzofuran-4-carbaldehyde structure

Product Name:Benzofuran-4-carbaldehyde

CAS No:95333-13-4

MF:C₉H₆O₂

MW:146.14274263382

MDL:MFCD10699414

CID:799357

PubChem ID:13307981

Update Time:2024-10-25

Benzofuran-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Benzofurancarboxaldehyde
- Benzofuran-4-carbaldehyde
- 1-benzofuran-4-carbaldehyde
- 4-BENZOFURANCARBALDEHYDE
- benzo<b>furan-4-carbaldehyde
- benzofuran-4-carboxaldehyde
- 4-Benzofurancarboxaldehyde (9CI)
- 4-benzo[b]furancarbaldehyde
- RLBNWXQWPDJHAT-UHFFFAOYSA-N
- FCH882413
- 6526AJ
- CM10759
- MB08826
- AS06447
- SY024355
- AB0064319
- AX8267408
- 95333-13-4
- DTXSID70536129
- AKOS006302749
- MFCD10699414
- AS-32431
- DB-295243
- SCHEMBL3800012
- Z1198279472
- EN300-211280
- VDA33313
- MDL： MFCD10699414
- Inchi： 1S/C9H6O2/c10-6-7-2-1-3-9-8(7)4-5-11-9/h1-6H
- InChI Key： RLBNWXQWPDJHAT-UHFFFAOYSA-N
- SMILES： O=CC1C2=C(OC=C2)C=CC=1

Computed Properties

Exact Mass: 146.03700
Monoisotopic Mass: 146.036779430g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 30.2

Experimental Properties

Color/Form: No data avaiable
Density: 1.238±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: No data available
Boiling Point: 251.5±13.0 ºC (760 Torr),
Flash Point: 110.2±12.5 ºC,
Solubility: Very slightly soluble (0.19 g/l) (25 º C),
PSA: 30.21000
LogP: 2.24530
Vapor Pressure: No data available

Benzofuran-4-carbaldehyde Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

Benzofuran-4-carbaldehyde Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzofuran-4-carbaldehyde Pricemore >>

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Benzofuran-4-carbaldehyde Production Method

Production Method 1

209256-39-3

95333-13-4

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 15 min, -45 °C; -45 °C → -5 °C; -5 °C → -45 °C
1.2 Reagents: Potassium bisulfate Solvents: Water ; -45 °C → rt

Reference

: Preparation of N-acyl-2-arylcyclopropylmethylamines as melatonergics

, World Intellectual Property Organization, , ,

Production Method 2

173470-67-2

95333-13-4

Reaction Conditions

1.1 Reagents: Oxalyl chloride Solvents: Dimethyl sulfoxide , Dichloromethane ; -78 °C; 10 min, -78 °C
1.2 Solvents: Dichloromethane ; 20 min, -78 °C; 20 min, -78 °C
1.3 Reagents: Triethylamine ; -78 °C → rt; overnight, rt

Reference

: Preparation of 4-phenyl substituted tetrahydroisoquinolines and their therapeutic use to block reuptake of norepinephrine, dopamine, and serotonin for the treatment of neurological and psychological disorders

, United States, , ,

Production Method 3

95333-17-8

95333-13-4

Reaction Conditions

1.1 Catalysts: Acetic acid

Reference

: Conformational analysis of organic carbonyl compounds. Part 4. A proton and carbon-13 nuclear magnetic resonance study of formyl and acetyl derivatives of benzo[b]furan

Benassi, Rois; Folli, Ugo; Iarossi, Dario; Schenetti, Luisa; Taddei, Ferdinando, Journal of the Chemical Society, 1984, (9), 1479-85

Production Method 4

95333-13-4

Reaction Conditions

Reference

: Preparation of 4-benzoheterocyclyl-1-aminocarbonylmethylpyrrolidine-3-carboxylic acid derivatives as endothelin antagonists

, United States, , ,

Production Method 5

128868-60-0

128851-73-0

95333-13-4

123297-88-1

Reaction Conditions

1.1 Reagents: tert-Butyllithium Solvents: Diethyl ether ; -78 °C; 20 min
1.2 3 h, -25 °C; overnight, -25 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Preparation of 3,4-di-substituted cyclobutene-1,2-diones as CXC-chemokine receptor ligands

, United States, , ,

Production Method 6

209256-39-3

95333-13-4

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 15 min, -45 °C

Reference

: Preparation of benzofuran and dihydrobenzofuran melatonergic agents

, United States, , ,

Production Method 7

209256-39-3

95333-13-4

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran , Water ; rt → -78 °C; -78 °C; 3 h, -78 °C; -78 °C → 0 °C
1.2 Reagents: Sodium sulfate decahydrate ; 0 °C

Reference

: Selective Synthesis of C4-Functionalized Benzofurans by Rhodium-Catalyzed Vinylene Transfer: Computational Study on the Cyclopentadienyl Ligand

Kitano, Junya; Nishii, Yuji ; Miura, Masahiro, Organic Letters, 2022, 24(31), 5679-5683

Production Method 8

173470-67-2

95333-13-4

Reaction Conditions

1.1 Solvents: Chloroform ; rt
1.2 Reagents: Manganese oxide (MnO2) ; overnight, rt

Reference

: Preparation of retinoid analogs that have selectivity as RXR agonists

, World Intellectual Property Organization, , ,

Production Method 9

173470-67-2

95333-13-4

Reaction Conditions

Reference

: Preparation and use of furan-fused-4-phenyl substituted tetrahydroisoquinolines for treatment of attention deficit hyperactivity disorder (ADHD)

, World Intellectual Property Organization, , ,

Production Method 10

95333-13-4

Reaction Conditions

Reference

: Preparation of substituted pyrrolidine-3-carboxylic acids as endothelin antagonists

, United States, , ,

Production Method 11

95333-13-4

Reaction Conditions

Reference

: Preparation of 1-(carbamoylmethyl)pyrrolidine-3-carboxylates and analogs as endothelin antagonists

, United States, , ,

Production Method 12

95333-13-4

Reaction Conditions

Reference

: Preparation of benzo-1,3-dioxolyl- and benzofuranyl-substituted pyrrolidine derivatives as endothelin antagonists.

, World Intellectual Property Organization, , ,

Production Method 13

95333-13-4

Reaction Conditions

Reference

: Preparation of pyrrolidinecarboxylic acid derivatives and analogs as endothelin antagonists

, World Intellectual Property Organization, , ,

Production Method 14

128868-60-0

128851-73-0

95333-13-4

123297-88-1

Reaction Conditions

1.1 Reagents: tert-Butyllithium Solvents: Diethyl ether ; -78 °C; 20 min
1.2 3 h, -25 °C; overnight, -25 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Preparation of 3,4-diaminocyclobutene-1,2-diones as CXC-chemokine receptor ligands

, United States, , ,

Production Method 15

128868-60-0

128851-73-0

95333-13-4

123297-88-1

Reaction Conditions

1.1 Reagents: tert-Butyllithium Solvents: Diethyl ether ; -78 °C; 20 min
1.2 3 h, -25 °C; overnight, -25 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Preparation of diaminothiadiazole dioxides and monoxides as CXC- and CC-chemokine receptor ligands

, World Intellectual Property Organization, , ,

Production Method 16

128868-60-0

128851-73-0

95333-13-4

123297-88-1

Reaction Conditions

1.1 Reagents: tert-Butyllithium Solvents: Diethyl ether ; -78 °C; 20 min
1.2 3 h, -25 °C; overnight, -25 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Preparation of 3,4-di-substituted cyclobutene-1,2-diones as cxc-chemokine receptor ligands

, World Intellectual Property Organization, , ,

Benzofuran-4-carbaldehyde Raw materials

Benzofuran-4-carbaldehyde Preparation Products

Benzofuran-4-carbaldehyde Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:95333-13-4)Benzofuran-4-carbaldehyde

Order Number:A859090

Stock Status:in Stock

Quantity:250.0mg/1.0g/5.0g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:16

Price ($):247.0/394.0/1183.0

Email:sales@amadischem.com

Product Official Link

Benzofuran-4-carbaldehyde Related Literature

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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Recommended suppliers

Amadis Chemical Company Limited

(CAS:95333-13-4)Benzofuran-4-carbaldehyde

Purity:99%/99%/99%

Quantity:250.0mg/1.0g/5.0g

Price ($):247.0/394.0/1183.0

Cas no 95333-13-4 (Benzofuran-4-carbaldehyde)

Benzofuran-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Benzofuran-4-carbaldehyde Security Information

Benzofuran-4-carbaldehyde Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Benzofuran-4-carbaldehyde Pricemore >>

Benzofuran-4-carbaldehyde Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

Production Method 14

Production Method 15

Production Method 16

Benzofuran-4-carbaldehyde Raw materials

Benzofuran-4-carbaldehyde Preparation Products

Benzofuran-4-carbaldehyde Suppliers

Benzofuran-4-carbaldehyde Related Literature

Related Categories

95333-13-4 (Benzofuran-4-carbaldehyde) Related Products